Cas no 1153103-70-8 (4-(2-methoxyphenyl)-2-(pyrrolidin-2-yl)-1H-imidazole)

• Product Name: 4-(2-methoxyphenyl)-2-(pyrrolidin-2-yl)-1H-imidazole
• CAS No: 1153103-70-8
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• MDL: MFCD12105655
• CID: 5205869
• Update Time: 2025-06-13

4-(2-methoxyphenyl)-2-(pyrrolidin-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 5-(2-methoxyphenyl)-2-(2-pyrrolidinyl)-
• 4-(2-methoxyphenyl)-2-(pyrrolidin-2-yl)-1H-imidazole

• MDL： MFCD12105655
• Inchi： 1S/C14H17N3O/c1-18-13-7-3-2-5-10(13)12-9-16-14(17-12)11-6-4-8-15-11/h2-3,5,7,9,11,15H,4,6,8H2,1H3,(H,16,17)
• InChI Key： BWTANHSHLWNNJB-UHFFFAOYSA-N
• SMILES： C1(C2CCCN2)NC(C2=CC=CC=C2OC)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(2-methoxyphenyl)-2-(pyrrolidin-2-yl)-1H-imidazole

Recent Advances in the Study of 4-(2-methoxyphenyl)-2-(pyrrolidin-2-yl)-1H-imidazole (CAS: 1153103-70-8)

The compound 4-(2-methoxyphenyl)-2-(pyrrolidin-2-yl)-1H-imidazole (CAS: 1153103-70-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel therapeutics, particularly in the areas of neurological disorders and cancer. The imidazole core, coupled with the methoxyphenyl and pyrrolidinyl substituents, imparts distinct physicochemical properties that enhance its bioavailability and target specificity. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinity for various biological targets, including G-protein-coupled receptors (GPCRs) and ion channels.

One of the most notable findings is the compound's ability to modulate dopamine receptor activity, suggesting potential applications in the treatment of Parkinson's disease and schizophrenia. In vitro and in vivo studies have demonstrated its efficacy in restoring dopaminergic neurotransmission without significant off-target effects. Additionally, preliminary data indicate that 4-(2-methoxyphenyl)-2-(pyrrolidin-2-yl)-1H-imidazole may exhibit anti-proliferative effects in certain cancer cell lines, possibly through the inhibition of key signaling pathways such as PI3K/AKT and MAPK.

The synthesis of this compound has also been optimized in recent years, with researchers developing more efficient and scalable routes. Key improvements include the use of catalytic asymmetric synthesis to achieve high enantiomeric purity, which is critical for its pharmacological activity. Furthermore, structural analogs have been synthesized to explore structure-activity relationships (SAR), leading to the identification of derivatives with enhanced potency and selectivity.

Despite these promising advancements, challenges remain in translating these findings into clinical applications. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 4-(2-methoxyphenyl)-2-(pyrrolidin-2-yl)-1H-imidazole (CAS: 1153103-70-8) represents a compelling area of research with significant potential for drug discovery. Its multifaceted biological activities and adaptable chemical structure make it a valuable candidate for further investigation. Continued research efforts will undoubtedly shed more light on its therapeutic potential and pave the way for innovative treatments in the fields of neurology and oncology.